molecular formula C14H25N3 B11747435 butyl({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine

butyl({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine

Cat. No.: B11747435
M. Wt: 235.37 g/mol
InChI Key: CEZKPBLTRAAYGD-UHFFFAOYSA-N
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Description

Butyl({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine is a complex organic compound featuring a pyrazole ring substituted with a cyclopropyl group and an isopropyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of butyl({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine typically involves multi-step organic reactions. One common method involves the formation of the pyrazole ring through cyclization reactions, followed by the introduction of the cyclopropyl and isopropyl groups via substitution reactions. The final step involves the attachment of the butylamine group.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts and controlled reaction conditions to facilitate the desired transformations efficiently.

Chemical Reactions Analysis

Types of Reactions

Butyl({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert it into different reduced forms.

    Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

Butyl({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine has several applications in scientific research:

    Chemistry: It is used as a building block for synthesizing more complex molecules.

    Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

    Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of butyl({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

    3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole: Lacks the butylamine group.

    Butyl({[3-cyclopropyl-1H-pyrazol-5-yl]methyl})amine: Lacks the isopropyl group.

Uniqueness

Butyl({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine is unique due to its specific combination of substituents, which confer distinct chemical and biological properties. This uniqueness makes it valuable for targeted research and applications where these properties are advantageous.

Properties

Molecular Formula

C14H25N3

Molecular Weight

235.37 g/mol

IUPAC Name

N-[(5-cyclopropyl-2-propan-2-ylpyrazol-3-yl)methyl]butan-1-amine

InChI

InChI=1S/C14H25N3/c1-4-5-8-15-10-13-9-14(12-6-7-12)16-17(13)11(2)3/h9,11-12,15H,4-8,10H2,1-3H3

InChI Key

CEZKPBLTRAAYGD-UHFFFAOYSA-N

Canonical SMILES

CCCCNCC1=CC(=NN1C(C)C)C2CC2

Origin of Product

United States

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